2-(1,3-Benzodioxol-5-yl)-5-[[2-(4-methoxyphenyl)-4,5-dihydrothiazol-5-yl]methylthio]-1,3,4-oxadiazole

• Molecular Formula: C20H17N3O4S2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[[2-(4-methoxyphenyl)-4,5-dihydro-1,3-thiazol-5-yl]methylsulfanyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C20H17N3O4S2/c1-24-14-5-2-12(3-6-14)19-21-9-15(29-19)10-28-20-23-22-18(27-20)13-4-7-16-17(8-13)26-11-25-16/h2-8,15H,9-11H2,1H3
• InChI Key: VMUIILLRSVYCCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NCC(S2)CSC3=NN=C(O3)C4=CC5=C(C=C4)OCO5

Description

2-(1,3-benzodioxol-5-yl)-5-[[2-(4-methoxyphenyl)-4,5-dihydrothiazol-5-yl]methylthio]-1,3,4-oxadiazole is a member of benzodioxoles.

Scientific Research Applications

Thermo-Physical Properties

• Researchers have investigated the thermo-physical properties of related 1,3,4-oxadiazole derivatives. They analyzed compounds like 2-((4-acetyl-5-(4-methoxyphenyl)-5-methyl-4,5-dihydro-1,3,4-oxadiazol-2-yl)methylthio)-3-o-tolylquinazolin-4(3H)-one in different solvents to understand their density, viscosity, ultrasonic sound velocity, and other thermodynamic parameters (Godhani et al., 2013).

Nematocidal Activity

• Novel 1,2,4-oxadiazole derivatives, including compounds structurally similar to the chemical , have been synthesized and evaluated for their nematocidal activities. Some of these compounds showed significant activity against Bursaphelenchus xylophilus, a pest nematode, suggesting potential applications in pest control (Liu et al., 2022).

Antibacterial Activity

• Research into 1,3,4-oxadiazoles with methoxyphenyl groups has also explored their antibacterial properties. For instance, a study synthesized and evaluated various 1,3,4-oxadiazole derivatives for their effectiveness against bacterial strains like Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae (Rai et al., 2009).

Corrosion Inhibition

• Certain 1,3,4-oxadiazole derivatives have been studied for their corrosion inhibition properties on mild steel in acidic environments. The findings suggest these compounds form a protective layer on the steel surface, indicating potential applications in materials science (Ammal et al., 2018).

Antimicrobial Evaluation

• Some 1,3,4-oxadiazoles have been synthesized and evaluated for their antimicrobial effects. These studies have focused on the in vitro growth inhibition of microorganisms responsible for microbial infections, demonstrating the potential of these compounds in medicinal chemistry (Sindhu et al., 2013).